Cas no 1131588-08-3 (3-Iodo-4-isobutylbenzoic acid)

3-Iodo-4-isobutylbenzoic acid structure
3-Iodo-4-isobutylbenzoic acid structure
Product Name:3-Iodo-4-isobutylbenzoic acid
CAS No:1131588-08-3
MF:C11H13IO2
MW:304.124195814133
CID:1011075
PubChem ID:44828533
Update Time:2025-04-20

3-Iodo-4-isobutylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-4-isobutylbenzoic acid
    • 3-iodo-4-(2-methylpropyl)benzoic acid
    • 3-iodanyl-4-(2-methylpropyl)benzoic acid
    • AK133694
    • CTK8E2075
    • FT-0655172
    • KB-145126
    • SBB064859
    • DTXSID80660787
    • 1131588-08-3
    • DB-060336
    • 3-iodo-4-isobutylbenzoicacid
    • AKOS015841742
    • A802819
    • Inchi: 1S/C11H13IO2/c1-7(2)5-8-3-4-9(11(13)14)6-10(8)12/h3-4,6-7H,5H2,1-2H3,(H,13,14)
    • InChI Key: JLFFWJFGLZFAKV-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)O)C=CC=1CC(C)C

Computed Properties

  • Exact Mass: 303.99603g/mol
  • Monoisotopic Mass: 303.99603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3Ų

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3-Iodo-4-isobutylbenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1131588-08-3)3-Iodo-4-isobutylbenzoic acid
Order Number:A802819
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):195.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1131588-08-3)3-Iodo-4-isobutylbenzoic acid
A802819
Purity:99%
Quantity:1g
Price ($):195.0
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